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Compound of Interest

Compound Name: Mitiglinide (calcium hydrate)

Cat. No.: B14795859

Technical Support Center: Mitiglinide-Induced
Insulin Secretion Assays

This technical support center provides targeted troubleshooting guides and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
resolving inconsistencies encountered during Mitiglinide-induced insulin secretion experiments.

Understanding the Mechanism of Action

Mitiglinide stimulates insulin secretion by binding to and closing the ATP-sensitive potassium
(K-ATP) channels on the surface of pancreatic [3-cells.[1][2][3][4] This action mimics the effect
of a high ATP/ADP ratio that occurs following glucose metabolism. The closure of these
channels leads to membrane depolarization, which in turn opens voltage-gated calcium
channels. The subsequent influx of calcium ions triggers the exocytosis of insulin-containing
granules, resulting in insulin secretion.[1][2][5] Notably, at therapeutic concentrations (0.1-1.0
puM), Mitiglinide's effect is glucose-dependent, amplifying insulin secretion in the presence of
stimulatory glucose levels.[5]
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1. Plate Cells
(e.g., 2x10"5 cells/well)
Incubate 48-72h

:

2. Pre-incubation Wash
Gently wash 2x with PBS

:

3. Basal Incubation
Incubate 1-2h in low-glucose
KRBH buffer

4. Stimulation
Incubate 1-2h in KRBH with:

- Low Glucose (Basal)
- High Glucose (Control)
- High Glucose + Mitiglinide

5. Collect Supernatant
Centrifuge to remove cells/debris

6. Quantify Insulin
Use ELISA or RIA kit

7. Analyze Data
Normalize results and plot
dose-response curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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